2-[1-[[2-(methylamino)pyrimidin-5-yl]methyl]piperidin-3-yl]-6-thiophen-2-yl-1H-pyrimidin-4-one

• IUPAC Name: 2-[1-[[2-(methylamino)pyrimidin-5-yl]methyl]piperidin-3-yl]-6-thiophen-2-yl-1H-pyrimidin-4-one
• InChI: InChI=1S/C19H22N6OS/c1-20-19-21-9-13(10-22-19)11-25-6-2-4-14(12-25)18-23-15(8-17(26)24-18)16-5-3-7-27-16/h3,5,7-10,14H,2,4,6,11-12H2,1H3,(H,20,21,22)(H,23,24,26)
• InChI Key: ZSXCVAIJFUEGJR-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC=C(C=N1)CN2CCCC(C2)C3=NC(=O)C=C(N3)C4=CC=CS4
• Molecular Formula: C19H22N6OS
• Molecular Weight: 382.5 g/mol

Description

The compound identified as “2-[1-[[2-(methylamino)pyrimidin-5-yl]methyl]piperidin-3-yl]-6-thiophen-2-yl-1H-pyrimidin-4-one” is a chemical entity with specific properties and applications. This compound is utilized in various scientific and industrial fields due to its unique chemical structure and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “2-[1-[[2-(methylamino)pyrimidin-5-yl]methyl]piperidin-3-yl]-6-thiophen-2-yl-1H-pyrimidin-4-one” involves multiple steps, each requiring precise reaction conditions. The preparation methods typically include:

Initial Reactant Preparation: The starting materials are carefully selected and purified to ensure high yield and purity of the final product.

Reaction Conditions: The reactions are carried out under controlled temperatures and pressures, often in the presence of catalysts to enhance the reaction rate and selectivity.

Purification: The final product is purified using techniques such as crystallization, distillation, or chromatography to remove any impurities.

Industrial Production Methods

In an industrial setting, the production of “this compound” is scaled up using large reactors and continuous flow systems. The process is optimized to maximize yield and minimize waste, ensuring cost-effectiveness and sustainability.

Chemical Reactions Analysis

Types of Reactions

“2-[1-[[2-(methylamino)pyrimidin-5-yl]methyl]piperidin-3-yl]-6-thiophen-2-yl-1H-pyrimidin-4-one” undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions involve the use of reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another, often using reagents like halogens or alkylating agents.

Common Reagents and Conditions

The reactions involving “this compound” typically require specific reagents and conditions:

Oxidation: Carried out in acidic or basic media, often at elevated temperatures.

Reduction: Conducted under inert atmospheres to prevent unwanted side reactions.

Substitution: Performed in the presence of catalysts or under reflux conditions to ensure complete reaction.

Major Products Formed

The major products formed from these reactions depend on the specific reactants and conditions used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

“2-[1-[[2-(methylamino)pyrimidin-5-yl]methyl]piperidin-3-yl]-6-thiophen-2-yl-1H-pyrimidin-4-one” has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in the synthesis of complex molecules.

Biology: Employed in biochemical assays and as a probe for studying biological processes.

Medicine: Investigated for its potential therapeutic effects and as a drug candidate.

Industry: Utilized in the production of materials, coatings, and other industrial products.

Mechanism of Action

The mechanism by which “2-[1-[[2-(methylamino)pyrimidin-5-yl]methyl]piperidin-3-yl]-6-thiophen-2-yl-1H-pyrimidin-4-one” exerts its effects involves interaction with specific molecular targets and pathways The compound may bind to enzymes or receptors, modulating their activity and leading to various biological outcomes

Comparison with Similar Compounds

Similar Compounds

Similar compounds to “2-[1-[[2-(methylamino)pyrimidin-5-yl]methyl]piperidin-3-yl]-6-thiophen-2-yl-1H-pyrimidin-4-one” include those with analogous structures or functional groups. These compounds may share similar reactivity and applications but differ in specific properties or efficacy.

Uniqueness

“this compound” stands out due to its unique combination of properties, making it suitable for specific applications where other compounds may not be as effective. Its distinct reactivity and interaction with molecular targets highlight its potential in various fields.